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Compound of Interest

Compound Name: Cabreuvin

Cat. No.: B192607 Get Quote

Presumed Subject: Cabreuva Oil. This guide outlines the proper disposal procedures for

Cabreuva Oil, an essential oil recognized for its potential environmental hazards. The

information provided is intended for researchers, scientists, and drug development

professionals to ensure safe and compliant disposal practices.

Cabreuva oil, derived from the wood of the Myrocarpus frondosus tree, is classified as

hazardous due to its toxicity to aquatic life. The primary component of concern is Nerolidol, a

naturally occurring sesquiterpene alcohol. Improper disposal of Cabreuva oil can lead to long-

term adverse effects in aquatic environments. Therefore, strict adherence to established

disposal protocols is essential to mitigate environmental contamination and ensure laboratory

safety.

Immediate Safety and Handling Precautions
Before handling Cabreuva oil, it is imperative to wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Ensure

adequate ventilation in the handling area to avoid inhalation of vapors. In case of a spill, absorb

the oil with an inert, non-combustible material such as sand, earth, or vermiculite. The

absorbed material should then be collected into a labeled, sealed container for disposal as

hazardous waste. Do not allow the oil or contaminated materials to enter drains or waterways.

Step-by-Step Disposal Procedures
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The disposal of Cabreuva oil must be conducted in accordance with local, state, and federal

regulations for hazardous waste.

Waste Identification and Segregation:

Clearly label all containers of waste Cabreuva oil as "Hazardous Waste" and include the

chemical name.

Do not mix Cabreuva oil waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

Small Quantities (e.g., residual amounts in containers):

Wipe the container with a paper towel or other absorbent material to remove as much of

the residual oil as possible.

Dispose of the contaminated absorbent material as hazardous solid waste.

The "empty" container should also be managed as hazardous waste.

Liquid Waste:

Do not pour Cabreuva oil down the drain.

Collect all liquid Cabreuva oil waste in a dedicated, leak-proof, and clearly labeled

container.

The container must be kept closed when not in use.

Solid Waste (e.g., contaminated gloves, paper towels, spill cleanup materials):

Place all solid waste contaminated with Cabreuva oil into a designated, labeled hazardous

waste bag or container.

Ensure that the container is sealed to prevent the release of vapors.

Final Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

EHS department or a licensed hazardous waste disposal contractor.

Quantitative Data and Physical Properties
For the safe management and disposal of Cabreuva oil, understanding its physical and

chemical properties is crucial. The following table summarizes key quantitative data.

Property Value

Appearance Pale yellow viscous liquid

Specific Gravity 0.880 - 0.893 @ 25°C

Flash Point 100°C (212°F)

Solubility in Water 1.532 mg/L @ 25°C (estimated)

Hazard Classification Toxic to aquatic life with long-lasting effects

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cabreuva oil.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cabreuvin Waste Generated

Is it liquid or solid waste?

Liquid Waste

Liquid

Solid Waste (Contaminated materials)

Solid

DO NOT pour down the drain.

Place in a labeled, sealed hazardous waste bag or container.

Collect in a labeled, sealed, leak-proof hazardous waste container.

Store in a designated hazardous waste accumulation area.

Arrange for disposal through Environmental Health & Safety (EHS).

Click to download full resolution via product page

Caption: Disposal workflow for Cabreuva oil waste.

To cite this document: BenchChem. [Proper Disposal of Cabreuva Oil: A Guide for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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